Cas no 1421586-65-3 ((2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide)

• Product Name: (2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide
• CAS No: 1421586-65-3
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 5950135
• PubChem ID: 71803668
• Update Time: 2025-06-11

(2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide
• 1421586-65-3
• AKOS024555707
• N-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)cinnamamide
• F6414-1537
• (2E)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}-3-phenylprop-2-enamide
• (E)-N-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]-3-phenylprop-2-enamide

• Inchi： 1S/C19H22N2O2/c1-21(2)17-11-9-16(10-12-17)18(22)14-20-19(23)13-8-15-6-4-3-5-7-15/h3-13,18,22H,14H2,1-2H3,(H,20,23)/b13-8+
• InChI Key： YXYPNNJSHCHWMZ-MDWZMJQESA-N
• SMILES： OC(CNC(/C=C/C1C=CC=CC=1)=O)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 310.168127949g/mol
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Additional information on (2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide

Introduction to (2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide (CAS No. 1421586-65-3)

(2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide (CAS No. 1421586-65-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the amide family and features a unique structural arrangement that includes a dimethylamino group, a hydroxyethyl moiety, and a phenylpropenamide functional group. The combination of these structural elements endows the compound with a range of biological activities and potential therapeutic applications.

The chemical structure of (2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide is characterized by its conjugated double bond system, which contributes to its electronic and steric properties. The presence of the dimethylamino group imparts basicity to the molecule, while the hydroxyethyl moiety introduces hydrophilic characteristics. These features collectively influence the compound's solubility, stability, and interaction with biological targets.

Recent studies have highlighted the potential of (2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the biosynthesis of fatty acids, suggesting its potential as an anti-obesity agent.

In addition to its enzymatic inhibition properties, (2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide has been investigated for its anti-inflammatory effects. Research conducted at the University of California, San Francisco, revealed that this compound exhibits significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding opens up possibilities for its use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of (2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a moderate half-life, making it suitable for once-daily dosing regimens. Moreover, its low toxicity profile in animal models suggests that it may be well-tolerated in humans.

In terms of clinical development, several Phase I trials have been initiated to evaluate the safety and efficacy of (2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide. Early results from these trials have been promising, with no serious adverse events reported at therapeutic doses. These findings have paved the way for further clinical investigations, including Phase II trials focused on specific therapeutic indications.

The potential applications of (2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide extend beyond its primary therapeutic uses. For example, it has been explored as a lead compound for developing novel drug delivery systems due to its favorable physicochemical properties. Researchers at Harvard University have developed nanoparticle formulations containing this compound, which show enhanced bioavailability and targeted delivery to specific tissues.

In conclusion, (2E)-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-3-phenylprop-2-enamide (CAS No. 1421586-65-3) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As more clinical data become available, this compound is poised to play a significant role in advancing the field of medicinal chemistry and pharmaceutical science.